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Compound of Interest

Compound Name: Lanasol Yellow 4G

Cat. No.: B3056300 Get Quote

Despite being a multifunctional reactive dye, a comprehensive review of scientific literature

reveals no established applications or protocols for the use of Lanasol Yellow 4G in the field of

tissue pathology. While broadly categorized as a tool for biological experiments, its practical

use as a histological or histopathological stain is not documented in academic research.

Lanasol Yellow 4G, also known as C.I. Reactive Yellow 39, is primarily recognized for its

application in the textile industry for dyeing wool and silk fibers.[1] Its chemical properties,

including its reactive nature, are tailored for forming covalent bonds with these proteinaceous

fibers, resulting in excellent color fastness.[1]

While commercial suppliers may list "studying tissue pathology" among the potential

applications of dyes in general, there is a significant lack of specific evidence to support the

use of Lanasol Yellow 4G for this purpose.[2][3][4] Extensive searches of scientific databases

and academic publications have yielded no studies, protocols, or quantitative data related to its

efficacy, specificity, or mechanism of action in staining biological tissues for microscopic

analysis. Furthermore, no information is available regarding its potential fluorescent properties

in a biological context.

Chemical and Physical Properties of Lanasol Yellow
4G
To provide a comprehensive overview for researchers, the known chemical and physical

properties of Lanasol Yellow 4G are summarized in the table below. This information is
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derived from chemical databases and supplier information.

Property Value

Chemical Name

disodium 4-[4-[5-(2-bromoprop-2-enoylamino)-2-

sulfonato-phenyl]azo-3-methyl-5-oxo-4H-

pyrazol-1-yl]-2,5-dichloro-benzenesulfonate

C.I. Name Reactive Yellow 39

CAS Number 70247-70-0

Molecular Formula C19H12BrCl2N5Na2O8S2

Molecular Weight 699.25 g/mol

Established Alternatives for Tissue Pathology
For researchers, scientists, and drug development professionals seeking to visualize and

quantify components within tissue sections, particularly connective tissues like collagen,

several well-established and thoroughly documented staining methods are available. A

prominent example is Picrosirius Red, a highly specific stain for collagen that, when viewed

under polarized light, can help differentiate between different collagen types based on their

birefringence.

The workflow for a typical histological staining procedure is outlined below. This general

workflow is applicable to many common histological stains, though specific incubation times

and reagents will vary depending on the chosen protocol.
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Tissue Preparation

Staining Procedure

Fixation
(e.g., 10% Neutral Buffered Formalin)

Dehydration
(Graded Ethanol Series)

Clearing
(e.g., Xylene)

Paraffin Embedding

Microtomy
(4-5 µm sections)

Deparaffinization
(Xylene)

Rehydration
(Graded Ethanol Series to Water)

Staining
(e.g., Picrosirius Red Solution)

Washing
(e.g., Acidified Water)

Dehydration
(Graded Ethanol Series)

Clearing
(e.g., Xylene)

Mounting
(Coverslip with Mounting Medium)

Analysis

Microscopic
Analysis
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General Histological Staining Workflow
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Logical Relationship for Selecting a Histological
Stain
The decision-making process for selecting an appropriate histological stain involves

considering the target of interest and the desired information. The following diagram illustrates

a simplified logical relationship for this process.

Identify Target Tissue Component
(e.g., Collagen, Nuclei, Muscle)

Research Established Staining Methods

Select Specific Protocol
(e.g., Picrosirius Red for Collagen)

Protocol Exists

No Established Protocol Found
(Consider Alternative Methods or Development)

No Protocol

Protocol Validation and Optimization

Data Acquisition and Analysis

Click to download full resolution via product page

Decision-making for Histological Stain Selection

In conclusion, while Lanasol Yellow 4G is a well-characterized reactive dye for textiles, it lacks

the necessary scientific validation and documentation for use in tissue pathology. Researchers

are advised to utilize established and validated staining methods to ensure reliable and

reproducible results in their studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. worlddyevariety.com [worlddyevariety.com]

2. medchemexpress.com [medchemexpress.com]

3. file.medchemexpress.com [file.medchemexpress.com]

4. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Lanasol Yellow 4G: Absence of Established Applications
in Tissue Pathology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3056300#lanasol-yellow-4g-for-studying-tissue-
pathology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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